![molecular formula C20H23BrN2OS B4188975 1-benzyl-4-{[(4-bromobenzyl)thio]acetyl}piperazine](/img/structure/B4188975.png)
1-benzyl-4-{[(4-bromobenzyl)thio]acetyl}piperazine
Overview
Description
1-benzyl-4-{[(4-bromobenzyl)thio]acetyl}piperazine is a chemical compound that belongs to the family of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.
Mechanism of Action
The exact mechanism of action of 1-benzyl-4-{[(4-bromobenzyl)thio]acetyl}piperazine is not well understood. However, it is believed to exert its pharmacological effects by modulating the activity of various neurotransmitters in the central nervous system, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to possess potent antioxidant and anti-inflammatory properties, which may be attributed to its ability to scavenge reactive oxygen species and inhibit the production of pro-inflammatory cytokines. Additionally, it has been reported to modulate the activity of various ion channels and receptors in the brain, which may contribute to its anticonvulsant and analgesic activities.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-benzyl-4-{[(4-bromobenzyl)thio]acetyl}piperazine in lab experiments is its high potency and selectivity. Moreover, it exhibits low toxicity and is relatively easy to synthesize. However, one of the major limitations of using this compound is its poor solubility in water, which may limit its bioavailability and efficacy in vivo.
Future Directions
There are several potential future directions for the research on 1-benzyl-4-{[(4-bromobenzyl)thio]acetyl}piperazine. One of the most promising areas of research is its potential application in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Moreover, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacokinetic properties. Additionally, there is a need to explore the potential of this compound as a lead compound for the development of novel drugs with improved efficacy and safety profiles.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in medicinal chemistry, drug discovery, and neuroscience. Its high potency, selectivity, and low toxicity make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties.
Scientific Research Applications
1-benzyl-4-{[(4-bromobenzyl)thio]acetyl}piperazine has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant anti-inflammatory, analgesic, and anticonvulsant activities. Moreover, it has been found to possess potent inhibitory activity against acetylcholinesterase, an enzyme involved in the pathogenesis of Alzheimer's disease.
properties
IUPAC Name |
1-(4-benzylpiperazin-1-yl)-2-[(4-bromophenyl)methylsulfanyl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23BrN2OS/c21-19-8-6-18(7-9-19)15-25-16-20(24)23-12-10-22(11-13-23)14-17-4-2-1-3-5-17/h1-9H,10-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFNCSFCXTRHDHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C(=O)CSCC3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23BrN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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